Cas no 912569-70-1 (4-bromo-1-methyl-1h-pyrazole-3-carbonyl chloride)

• Product name: 4-bromo-1-methyl-1h-pyrazole-3-carbonyl chloride
• CAS No: 912569-70-1
• MF: C₅H₄BrClN₂O
• MW: 223.455059051514
• MDL: MFCD03419360
• CID: 996123
• PubChem ID: 605106

4-bromo-1-methyl-1h-pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-1h-pyrazole-3-carbonyl chloride
• 4-bromo-1-methylpyrazole-3-carbonyl chloride
• 912569-70-1
• EN300-228245
• SCHEMBL166426
• VS-14124
• AKOS000307961
• FT-0683340
• MFCD03419360
• 4-bromo-1-methyl-1H-pyrazole-3-carbonyl chloride, AldrichCPR
• 4-BROMO-1-METHYL-1H-PYRAZOLE-3-CARBONYLCHLORIDE
• DTXSID70345511
• BBL037394
• STK348978

• MDL： MFCD03419360
• Inchi： InChI=1S/C5H4BrClN2O/c1-9-2-3(6)4(8-9)5(7)10/h2H,1H3
• InChI Key： LTARGXLMISJCPP-UHFFFAOYSA-N
• SMILES： CN1C=C(C(=N1)C(=O)Cl)Br

Computed Properties

• Exact Mass: 221.92000
• Monoisotopic Mass: 221.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.89
• Boiling Point: 285.4°C at 760 mmHg
• Flash Point: 126.4°C
• Refractive Index: 1.645
• PSA: 34.89000
• LogP: 1.56160
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-bromo-1-methyl-1h-pyrazole-3-carbonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-bromo-1-methyl-1h-pyrazole-3-carbonyl chloride Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides